Cas no 131615-98-0 (6H-Pyrrolo[3,4-b]pyridine-6-aceticacid, 5,7-dihydro-a-methyl-5,7-dioxo-)
131615-98-0 structure
Product Name:6H-Pyrrolo[3,4-b]pyridine-6-aceticacid, 5,7-dihydro-a-methyl-5,7-dioxo-
CAS No:131615-98-0
MF:C10H8N2O4
MW:220.181522369385
CID:102299
PubChem ID:14430299
Update Time:2025-04-18
6H-Pyrrolo[3,4-b]pyridine-6-aceticacid, 5,7-dihydro-a-methyl-5,7-dioxo- Chemical and Physical Properties
Names and Identifiers
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- 6H-Pyrrolo[3,4-b]pyridine-6-aceticacid, 5,7-dihydro-a-methyl-5,7-dioxo-
- 6H-Pyrrolo[3,4-b]pyridine-6-acetic acid, 5,7-dihydro--alpha--methyl-5,7-dioxo-
- 6H-Pyrrolo[3,4-b]pyridine-6-acetic acid, 5,7-dihydro--alpha--methyl-5,7-dioxo-
- 2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)propanoic acid
- 2-(5,7-Dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propanoic acid
- 131615-98-0
- AKOS010225406
- 2-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)propanoic acid
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- Inchi: 1S/C10H8N2O4/c1-5(10(15)16)12-8(13)6-3-2-4-11-7(6)9(12)14/h2-5H,1H3,(H,15,16)
- InChI Key: UMQQAWNWJIXIHZ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=NC=2C(N1C(C(=O)O)C)=O
Computed Properties
- Exact Mass: 220.04840674g/mol
- Monoisotopic Mass: 220.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 87.6Ų
6H-Pyrrolo[3,4-b]pyridine-6-aceticacid, 5,7-dihydro-a-methyl-5,7-dioxo- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
131615-98-0 (6H-Pyrrolo[3,4-b]pyridine-6-aceticacid, 5,7-dihydro-a-methyl-5,7-dioxo-) Related Products
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